Cas no 2490432-11-4 (4-(chloromethyl)oxan-4-ylmethanol)

• Product Name: 4-(chloromethyl)oxan-4-ylmethanol
• CAS No: 2490432-11-4
• MF: C₇H₁₃ClO₂
• MW: 164.629921674728
• MDL: MFCD32852957
• CID: 5670428
• PubChem ID: 155821132
• Update Time: 2025-06-08

4-(chloromethyl)oxan-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• EN300-27122245
• [4-(Chloromethyl)oxan-4-yl]methanol
• 2490432-11-4
• 4-(chloromethyl)oxan-4-ylmethanol

• MDL： MFCD32852957
• Inchi： 1S/C7H13ClO2/c8-5-7(6-9)1-3-10-4-2-7/h9H,1-6H2
• InChI Key： WZGZQPGVNSEBJP-UHFFFAOYSA-N
• SMILES： ClCC1(CO)CCOCC1

Computed Properties

• Exact Mass: 164.0604073g/mol
• Monoisotopic Mass: 164.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(chloromethyl)oxan-4-ylmethanol

Introduction to 4-(chloromethyl)oxan-4-ylmethanol (CAS No. 2490432-11-4)

4-(chloromethyl)oxan-4-ylmethanol, identified by the Chemical Abstracts Service Number (CAS No.) 2490432-11-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic alcohol features a unique structural framework that has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The compound's molecular structure, comprising an oxane ring substituted with a chloromethyl group and a hydroxymethyl moiety, positions it as a versatile intermediate for constructing more complex molecules.

The oxane ring, a six-membered ether-containing heterocycle, contributes to the compound's stability and reactivity, making it a valuable building block in medicinal chemistry. The presence of both the chloromethyl and hydroxymethyl functional groups allows for diverse chemical transformations, including nucleophilic substitution reactions, which are pivotal in the synthesis of biologically active agents. This dual functionality makes 4-(chloromethyl)oxan-4-ylmethanol a promising candidate for further exploration in the development of novel therapeutic compounds.

In recent years, there has been growing interest in the application of heterocyclic compounds in pharmaceuticals due to their prevalence in natural products and their favorable pharmacokinetic properties. The oxane ring, in particular, is found in several FDA-approved drugs, where it contributes to binding affinity and metabolic stability. 4-(chloromethyl)oxan-4-ylmethanol leverages these advantages by serving as a precursor for synthesizing derivatives with enhanced biological activity. Researchers have been investigating its potential use in the development of antimicrobial agents, where its structural motifs can be modified to target specific bacterial enzymes or cellular processes.

One of the most compelling aspects of 4-(chloromethyl)oxan-4-ylmethanol is its role as a chiral scaffold. The stereochemistry of the oxane ring can be manipulated to produce enantiomerically pure compounds, which are often required for optimal pharmacological effects. Studies have demonstrated that subtle changes in the substitution pattern around the heterocycle can significantly alter the compound's interactions with biological targets. This has led to investigations into its use as a chiral auxiliary or ligand in asymmetric synthesis, where it could facilitate the production of enantiomerically enriched intermediates for drug candidates.

The chloromethyl group in 4-(chloromethyl)oxan-4-ylmethanol is particularly noteworthy for its reactivity. This functional group can undergo various transformations, including condensation reactions with aldehydes and ketones to form β-hydroxyalkyl derivatives, or nucleophilic addition reactions to yield more complex structures. Such reactions are fundamental in constructing polycyclic frameworks and appending pharmacophoric groups that enhance biological activity. For instance, researchers have explored its use in generating Schiff bases and other nitrogen-containing heterocycles, which are known for their broad spectrum of biological activities.

Recent advancements in computational chemistry have also highlighted the potential of 4-(chloromethyl)oxan-4-ylmethanol as a scaffold for drug discovery. Molecular modeling studies have shown that modifications to its structure can optimize interactions with biological targets such as enzymes and receptors. These studies often involve virtual screening of large libraries of derivatives to identify promising candidates for further experimental validation. The ability to predictively model the behavior of 4-(chloromethyl)oxan-4-ylmethanol derivatives has accelerated the drug discovery process, allowing researchers to design molecules with tailored properties more efficiently.

In addition to its pharmaceutical applications, 4-(chloromethyl)oxan-4-ylmethanol has shown promise in materials science. Its ability to participate in cross-linking reactions makes it useful in polymer chemistry, where it can contribute to the development of novel materials with enhanced mechanical or thermal properties. The oxane ring's stability under various conditions further enhances its utility in these applications. Researchers have explored its incorporation into hydrogels and other biocompatible polymers, which could find use in tissue engineering and drug delivery systems.

The synthesis of 4-(chloromethyl)oxan-4-ylmethanol itself is an area of active research. While several synthetic routes have been reported, optimizing these methods for scalability and cost-effectiveness remains a key challenge. Recent developments have focused on greener synthetic approaches, such as catalytic methods that minimize waste and energy consumption. These efforts align with broader trends in sustainable chemistry aimed at reducing the environmental impact of chemical manufacturing processes.

The future prospects for 4-(chloromethyl)oxan-4-ylmethanol are promising, with ongoing research uncovering new applications and synthetic strategies. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in both academic research and industrial development. Its unique structural features offer a rich palette for chemical innovation, making it a cornerstone of modern medicinal chemistry.